

A Comparative Analysis of Dopamine β -Hydroxylase Inhibitors: A Guide for Researchers

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *3-Phenyl-2-propyn-1-amine hydrochloride*
CAS No.: *30011-36-0*
Cat. No.: *B1280505*

[Get Quote](#)


In the landscape of cardiovascular and neurological research, the modulation of the sympathetic nervous system presents a compelling therapeutic strategy. A key enzyme in this pathway, dopamine β -hydroxylase (DBH), which catalyzes the conversion of dopamine to norepinephrine, has emerged as a critical target for therapeutic intervention. Inhibition of DBH offers a nuanced approach to sympatho-modulation, with potential applications in hypertension, heart failure, and even substance use disorders.[1][2][3] This guide provides a comprehensive comparative analysis of prominent DBH inhibitors, offering researchers, scientists, and drug development professionals the in-depth technical insights and experimental data necessary to navigate this promising area of study.

The Rationale for Targeting Dopamine β -Hydroxylase

The sympathetic nervous system's reliance on norepinephrine as a primary neurotransmitter makes the enzymatic machinery responsible for its synthesis an attractive point of control. By inhibiting DBH, the final and rate-limiting step in norepinephrine biosynthesis, it is possible to decrease norepinephrine levels while simultaneously increasing dopamine levels.[4] This dual

action can lead to a reduction in sympathetic tone and potentially beneficial dopaminergic effects, a combination of significant interest in various pathologies.[5]

The following diagram illustrates the catecholamine biosynthesis pathway and the central role of Dopamine β -Hydroxylase (DBH).



[Click to download full resolution via product page](#)

Caption: The catecholamine biosynthesis pathway, highlighting the inhibitory action of DBH inhibitors on the conversion of dopamine to norepinephrine.

A Comparative Overview of Key DBH Inhibitors

A range of molecules with DBH inhibitory activity have been identified and characterized. These can be broadly categorized based on their chemical structure, mechanism of action, and selectivity. This section provides a comparative analysis of several prominent DBH inhibitors.

Inhibitor	Type	IC50 (nM)	Ki (nM)	Selectivity	Key Characteristics
Nepicastat	Reversible, Mixed-Model	8.5-9.0 (bovine, human)[6]	11[7]	Central & Peripheral	Potent and well-characterized, crosses the blood-brain barrier.[8]
Etamicastat	Reversible, Mixed-Model	107[9]	34[7]	Peripheral	Limited brain penetration, offering a more targeted peripheral action.[7]
Zamicastat	Reversible	N/A	N/A	Peripheral	Structurally related to Etamicastat, with a focus on peripheral activity.[10]
Disulfiram	Irreversible	N/A	N/A	Non-selective	Also a potent inhibitor of aldehyde dehydrogenase; its DBH inhibition is a secondary mechanism. [4][11]
Bupicomide	N/A	N/A	N/A	N/A	An older antihypertensive agent with proposed

DBH
inhibitory
action,
though it may
also act as a
direct
vasodilator.
[\[12\]](#)

Fusaric Acid

N/A

N/A

N/A

N/A

A natural
product from
fungi with
DBH
inhibitory
properties.[\[1\]](#)
[\[13\]](#)

Note: N/A indicates that specific, reliable values were not consistently found in the reviewed literature. The relationship between IC50 and Ki is complex and can be influenced by experimental conditions; Ki is a more direct measure of binding affinity.[\[14\]](#)[\[15\]](#)[\[16\]](#)[\[17\]](#)[\[18\]](#)

In-Depth Profile of Leading DBH Inhibitors

Nepicastat: The Centrally Acting Prototype

Nepicastat is a potent, selective, and orally active inhibitor of DBH.[\[6\]](#) Its ability to cross the blood-brain barrier allows for the modulation of both central and peripheral noradrenergic systems.[\[8\]](#) This property has led to its investigation in conditions with a central nervous system component, such as cocaine dependence and post-traumatic stress disorder.[\[3\]](#)[\[19\]](#)

- Mechanism of Action: Nepicastat acts as a reversible, mixed-model inhibitor of DBH, suggesting it can bind to both the free enzyme and the enzyme-substrate complex.[\[7\]](#)
- Pharmacokinetics: Following oral administration, nepicastat is readily absorbed. Its pharmacokinetic profile supports its investigation for chronic conditions.

Etamicastat and Zamicastat: The Peripherally Selective Alternatives

A significant advancement in the field has been the development of peripherally selective DBH inhibitors like Etamicastat and its structural analog, Zamicastat.[7][10] By limiting brain penetration, these compounds aim to reduce the potential for central nervous system side effects while still effectively modulating the peripheral sympathetic nervous system. This makes them particularly attractive for cardiovascular indications like hypertension and heart failure.[7][20]

- Mechanism of Action: Etamicastat also exhibits a reversible, mixed-model inhibition of DBH.[7]
- Pharmacokinetics: Etamicastat is metabolized primarily through N-acetylation, and its pharmacokinetic profile is well-characterized.[9] Zamicastat is currently in clinical development and is considered an improved version of etamicastat.[21]

Disulfiram, Bupicomide, and Fusaric Acid: Historical and Non-Selective Inhibitors

- Disulfiram: Primarily known for its use in alcohol aversion therapy through the inhibition of aldehyde dehydrogenase, disulfiram also irreversibly inhibits DBH.[4][11] Its lack of selectivity and potential for side effects have limited its use specifically as a DBH inhibitor.[22][23][24][25][26][27]
- Bupicomide: This antihypertensive agent is thought to exert its effects at least in part through DBH inhibition, although it may also possess direct vasodilatory properties.[12]
- Fusaric Acid: A mycotoxin produced by Fusarium species, fusaric acid has demonstrated DBH inhibitory activity.[1][13][28][29][30][31][32] While a useful research tool, its toxicological profile makes it unsuitable for therapeutic use.

Experimental Protocols for the Evaluation of DBH Inhibitors

Accurate and reproducible experimental methods are paramount in the comparative analysis of DBH inhibitors. This section provides detailed, step-by-step protocols for key in vitro and in vivo assays.

In Vitro DBH Inhibition Assay

This protocol outlines a common method for determining the in vitro potency (IC₅₀) of a DBH inhibitor using a spectrophotometric assay.[\[33\]](#)

Objective: To determine the concentration of an inhibitor that results in 50% inhibition of DBH activity.

Materials:


- Purified or recombinant human DBH enzyme
- Tyramine (substrate)
- Ascorbic acid (cofactor)
- Catalase
- Sodium periodate
- Perchloric acid
- Tris-HCl buffer (pH 7.4)
- 96-well microplate
- Microplate reader

Protocol:

- Prepare Reagents:
 - Prepare a stock solution of the DBH inhibitor in a suitable solvent (e.g., DMSO).
 - Prepare serial dilutions of the inhibitor in assay buffer (Tris-HCl).

- Prepare a reaction mixture containing tyramine, ascorbic acid, and catalase in Tris-HCl buffer.
- Enzyme Reaction:
 - Add a small volume of the DBH enzyme to each well of the microplate.
 - Add the serially diluted inhibitor solutions to the wells. Include a control with no inhibitor.
 - Pre-incubate the enzyme and inhibitor for 15 minutes at 37°C.
 - Initiate the reaction by adding the reaction mixture to each well.
 - Incubate the plate at 37°C for 30 minutes.
- Reaction Termination and Product Detection:
 - Stop the reaction by adding perchloric acid.
 - Add sodium periodate to oxidize the product (octopamine) to p-hydroxybenzaldehyde.
 - Measure the absorbance at 330 nm using a microplate reader.
- Data Analysis:
 - Calculate the percentage of inhibition for each inhibitor concentration relative to the control.
 - Plot the percentage of inhibition against the logarithm of the inhibitor concentration.
 - Determine the IC₅₀ value from the resulting dose-response curve using non-linear regression analysis.

The following diagram illustrates the workflow for the in vitro DBH inhibition assay.



[Click to download full resolution via product page](#)

Caption: A step-by-step workflow for determining the IC₅₀ of a DBH inhibitor in vitro.

In Vivo Assessment in Spontaneously Hypertensive Rats (SHR)

The SHR model is a well-established and relevant model for studying the antihypertensive effects of DBH inhibitors.[\[34\]](#)[\[35\]](#)

Objective: To evaluate the effect of a DBH inhibitor on blood pressure and catecholamine levels in a hypertensive animal model.

Materials:


- Spontaneously Hypertensive Rats (SHR)
- DBH inhibitor
- Vehicle control (e.g., saline, methylcellulose)
- Telemetry system or tail-cuff method for blood pressure measurement
- HPLC with electrochemical detection for catecholamine analysis
- Metabolic cages for urine collection

Protocol:

- Animal Acclimatization and Baseline Measurement:
 - Acclimatize SHR to the housing conditions for at least one week.
 - Implant telemetry transmitters for continuous blood pressure monitoring or train animals for tail-cuff measurements.
 - Record baseline blood pressure and heart rate for several days.
- Drug Administration:
 - Divide the animals into treatment and control groups.

- Administer the DBH inhibitor or vehicle orally (gavage) or via another appropriate route once daily for a predetermined period (e.g., 2-4 weeks).
- Monitoring and Sample Collection:
 - Continuously monitor blood pressure and heart rate throughout the study.
 - At the end of the treatment period, place animals in metabolic cages for 24-hour urine collection to measure catecholamine levels.
 - At the termination of the study, collect blood and tissues (e.g., heart, adrenal glands) for catecholamine and inhibitor concentration analysis.
- Catecholamine Analysis:
 - Extract catecholamines from plasma, urine, and tissue homogenates.
 - Quantify dopamine and norepinephrine levels using HPLC with electrochemical detection.
- Data Analysis:
 - Compare the changes in blood pressure, heart rate, and catecholamine levels between the treatment and control groups using appropriate statistical tests (e.g., t-test, ANOVA).

The logical relationship between DBH inhibition and its in vivo effects is depicted in the following diagram.



[Click to download full resolution via product page](#)

Caption: The causal chain from DBH inhibitor administration to the physiological outcome of blood pressure reduction.

Conclusion and Future Directions

The comparative analysis of DBH inhibitors reveals a fascinating evolution from non-selective, centrally acting compounds to highly potent and peripherally selective agents. The development of molecules like Etamicastat and Zamicastat represents a significant step towards harnessing the therapeutic potential of DBH inhibition while minimizing off-target effects. For researchers in this field, the choice of inhibitor will be dictated by the specific research question, with centrally acting inhibitors like Nepicastat being more suited for neurological investigations and peripherally selective agents for cardiovascular studies.

Future research should continue to focus on the development of even more selective and potent DBH inhibitors. Furthermore, a deeper understanding of the long-term consequences of altering the dopamine-to-norepinephrine ratio in various tissues is crucial for the safe and

effective translation of these promising compounds into clinical practice. The experimental protocols provided in this guide offer a solid foundation for the rigorous and comparative evaluation of novel DBH inhibitors, paving the way for new therapeutic strategies for a range of challenging diseases.

References

- Nagasaka, A., Hara, I., Imai, Y., et al. (1985). Effect of fusaric acid (a dopamine beta-hydroxylase inhibitor) on pheochromocytoma. *Clinical Endocrinology*, 22(4), 437-444. [[Link](#)]
- Nagatsu, T., Hidaka, H., Kuzuya, H., et al. (1970). Inhibition of dopamine beta-hydroxylase by fusaric acid (5-butylpicolinic acid) in vitro and in vivo. *Biochemical Pharmacology*, 19(1), 35-44. [[Link](#)]
- Dey, S. K., Saini, M., Prabhakar, P., & Kundu, S. (2020). Dopamine β hydroxylase as a potential drug target to combat hypertension. *Expert Opinion on Investigational Drugs*, 29(9), 1043-1057. [[Link](#)]
- Taylor & Francis. (n.d.). Dopamine β -hydroxylase – Knowledge and References. Retrieved from [[Link](#)]
- Fouad, F. M., Tarazi, R. C., & Bravo, E. L. (1979). Antihypertensive effect of a dopamine beta hydroxylase inhibitor, bupicomide: a comparison with hydralazine. *American Heart Journal*, 97(4), 454-460. [[Link](#)]
- Hidaka, H. (1971). Fusaric (5-butylpicolinic) acid, an inhibitor of dopamine β -hydroxylase, affects serotonin and noradrenaline. *Nature*, 231(5297), 54-55. [[Link](#)]
- Bonifácio, M. J., Sousa, F., Neves, M., Palma, N., Igreja, B., Pires, N. M., ... & Soares-da-Silva, P. (2015). Characterization of the interaction of the novel antihypertensive etamicastat with human dopamine- β -hydroxylase: comparison with nepicastat. *European Journal of Pharmacology*, 751, 50-58. [[Link](#)]
- National Center for Biotechnology Information. (n.d.). Disulfiram. In StatPearls. Retrieved from [[Link](#)]

- Hidaka, H. (1971). Fusaric (5-butylpicolinic) acid, an inhibitor of dopamine beta-hydroxylase, affects serotonin and noradrenaline. *Nature*, 231(5297), 54-55. [[Link](#)]
- Hegde, S. S., & Jadhav, A. L. (1998). Dopamine-beta-hydroxylase inhibition: a novel sympatho-modulatory approach for the treatment of congestive heart failure. *Current Pharmaceutical Design*, 4(6), 469-479. [[Link](#)]
- Whirl-Carrillo, M., McDonagh, E. M., Hebert, J. M., et al. (2012). Pharmacogenomics Knowledge for Personalized Medicine. *Clinical Pharmacology & Therapeutics*, 92(4), 414-417. [[Link](#)]
- Almeida, L., Nunes, T., Costa, R., et al. (2014). Etamicastat, a new dopamine- β -hydroxylase inhibitor, pharmacodynamics and metabolism in rat. *European Journal of Pharmacology*, 740, 439-448. [[Link](#)]
- Wikipedia. (n.d.). Dopamine beta-hydroxylase. Retrieved from [[Link](#)]
- Stanley, W. C., Lee, K., Johnson, L. G., et al. (1998). Cardiovascular effects of a new potent dopamine beta-hydroxylase inhibitor in spontaneously hypertensive rats. *Journal of Cardiovascular Pharmacology*, 31(6), 963-970. [[Link](#)]
- Hays, J., et al. (n.d.). Comparison of Ki Values.
- PharmGKB. (n.d.). Disulfiram Pathway, Pharmacokinetics. Retrieved from [[Link](#)]
- Wikipedia. (n.d.). Disulfiram. Retrieved from [[Link](#)]
- Schroeder, J. P., Epps, S. A., Grice, J., et al. (2010). Effects of disulfiram and dopamine beta-hydroxylase knockout on cocaine-induced seizures. *Neuropharmacology*, 58(1), 211-216. [[Link](#)]
- Schroeder, J. P., Overby, P. F., Gaval-Cruz, M., et al. (2012). Chronic inhibition of dopamine β -hydroxylase facilitates behavioral responses to cocaine in mice. *Psychopharmacology*, 224(3), 399-408. [[Link](#)]
- Schroeder, J. P., Epps, S. A., Grice, J., et al. (2010). Effects of disulfiram and dopamine beta-hydroxylase knockout on cocaine-induced seizures. *Neuropharmacology*, 58(1), 211-216.

[\[Link\]](#)

- PharmGKB. (n.d.). Disulfiram Pathway, Pharmacodynamics (Dopaminergic neuron). Retrieved from [\[Link\]](#)
- Schroeder, J. P., Overby, P. F., Gaval-Cruz, M., et al. (2010). Disulfiram attenuates drug-primed reinstatement of cocaine seeking via inhibition of dopamine β -hydroxylase. *Neuropsychopharmacology*, 35(11), 2267-2275. [\[Link\]](#)
- Weerts, E. M., Vandrey, R. G., Neale, A. C., et al. (2014). Effects of pharmacologic dopamine β -hydroxylase inhibition on cocaine-induced reinstatement and dopamine neurochemistry in squirrel monkeys. *Neuropsychopharmacology*, 39(12), 2844-2854. [\[Link\]](#)
- Al-Ghananeem, A. M., & Malkawi, A. H. (2014). Determination of oral bioavailability of fusaric acid in male Sprague-Dawley rats. *Drugs in R&D*, 14(2), 139-145. [\[Link\]](#)
- Cer, R. Z., Mudunuri, U., Stephens, R., & Lebeda, F. J. (2009). IC50-to-Ki converter. *Bioinformatics*, 25(16), 2178-2179. [\[Link\]](#)
- Porter, J. K., Bacon, C. W., Wray, E. M., & Hagler, W. M. (1999). Pharmacological activities of fusaric acid (5-butylpicolinic acid). *Life Sciences*, 65(9), 849-856. [\[Link\]](#)
- Wikipedia. (n.d.). Fusaric acid. Retrieved from [\[Link\]](#)
- Wikipedia. (n.d.). Nepicastat. Retrieved from [\[Link\]](#)
- Matsuzaki, M., Onodera, K., Okazaki, I., et al. (1976). [Pharmacological studies of fusaric acid. I. (author's transl)]. *The Japanese Journal of Antibiotics*, 29(4), 403-418. [\[Link\]](#)
- Devoto, P., Flore, G., Saba, P., et al. (2015). Selective inhibition of dopamine-beta-hydroxylase enhances dopamine release from noradrenergic terminals in the medial prefrontal cortex. *Journal of Neurochemistry*, 133(3), 362-371. [\[Link\]](#)
- The Science Snail. (2019, December 31). The difference between Ki, Kd, IC50, and EC50 values. Retrieved from [\[Link\]](#)
- Reddit. (2020, October 12). Ki and IC50 values. r/Biochemistry. Retrieved from [\[Link\]](#)

- Gaval-Cruz, M., & Weinshenker, D. (2009). Dopamine β -hydroxylase inhibitors enhance the discriminative stimulus effects of cocaine in rats. *Behavioural Pharmacology*, 20(5-6), 499-507. [[Link](#)]
- ResearchGate. (2016, July 3). Could K_i be higher than IC_{50} , please ?. Retrieved from [[Link](#)]
- Frankowska, M., Suder, A., Wydra, K., et al. (2021). Treatment with dopamine β -hydroxylase (DBH) inhibitors prevents morphine use and relapse-like behavior in rats. *Pharmacological Reports*, 73(6), 1694-1711. [[Link](#)]
- Wikipedia. (n.d.). IC_{50} . Retrieved from [[Link](#)]
- Frankowska, M., Suder, A., Wydra, K., et al. (2021). Treatment with dopamine β -hydroxylase (DBH) inhibitors prevents morphine use and relapse-like behavior in rats. *Pharmacological Reports*, 73(6), 1694-1711. [[Link](#)]
- Almeida, L., Nunes, T., Costa, R., et al. (2022). Effect of zamicastat on blood pressure and heart rate response to cold pressor test: A double-blind, randomized, placebo-controlled study in healthy subjects. *British Journal of Clinical Pharmacology*. [[Link](#)]
- Grunenwald, F., C-M, Boulanger, C., Carayon, A., et al. (2000). Investigation of aldosterone-synthase inhibition in rats. *Journal of Hypertension*, 18(11), 1637-1644. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Effect of fusaric acid (a dopamine beta-hydroxylase inhibitor) on pheochromocytoma - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Inhibition of dopamine beta-hydroxylase by fusaric acid (5-butylpicolinic acid) in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Selective inhibition of dopamine-beta-hydroxylase enhances dopamine release from noradrenergic terminals in the medial prefrontal cortex - PMC [pmc.ncbi.nlm.nih.gov]

- 4. ClinPGx [clinpgx.org]
- 5. Dopamine-beta-hydroxylase inhibition: a novel sympatho-modulatory approach for the treatment of congestive heart failure - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. selleckchem.com [selleckchem.com]
- 7. Dopamine β hydroxylase as a potential drug target to combat hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Nepicastat - Wikipedia [en.wikipedia.org]
- 9. Etamicastat, a new dopamine- β -hydroxylase inhibitor, pharmacodynamics and metabolism in rat - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. Zamicastat | P-gp | Hydroxylase | BCRP | TargetMol [targetmol.com]
- 11. Disulfiram - Wikipedia [en.wikipedia.org]
- 12. Antihypertensive effect of a dopamine beta hydroxylase inhibitor, bupicomide: a comparison with hydralazine [pubmed.ncbi.nlm.nih.gov]
- 13. goldbio.com [goldbio.com]
- 14. botdb.abcc.ncifcrf.gov [botdb.abcc.ncifcrf.gov]
- 15. The difference between K_i , K_d , IC_{50} , and EC_{50} values - The Science Snail [sciencesnail.com]
- 16. reddit.com [reddit.com]
- 17. researchgate.net [researchgate.net]
- 18. IC_{50} - Wikipedia [en.wikipedia.org]
- 19. Effects of Pharmacologic Dopamine β -Hydroxylase Inhibition on Cocaine-Induced Reinstatement and Dopamine Neurochemistry in Squirrel Monkeys - PMC [pmc.ncbi.nlm.nih.gov]
- 20. tandfonline.com [tandfonline.com]
- 21. Effect of zamicastat on blood pressure and heart rate response to cold pressor test: A double-blind, randomized, placebo-controlled study in healthy subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
- 22. PharmGKB Summary: Disulfiram Pathway - PMC [pmc.ncbi.nlm.nih.gov]
- 23. Effects of disulfiram and dopamine beta-hydroxylase knockout on cocaine-induced seizures - PMC [pmc.ncbi.nlm.nih.gov]
- 24. Chronic inhibition of dopamine β -hydroxylase facilitates behavioral responses to cocaine in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

- 25. Effects of disulfiram and dopamine beta-hydroxylase knockout on cocaine-induced seizures - PubMed [pubmed.ncbi.nlm.nih.gov]
- 26. Disulfiram attenuates drug-primed reinstatement of cocaine seeking via inhibition of dopamine β -hydroxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
- 27. Dopamine β -Hydroxylase Inhibitors Enhance the Discriminative Stimulus Effects of Cocaine in Rats - PMC [pmc.ncbi.nlm.nih.gov]
- 28. FUSARIC ACID, A HYPOTENSIVE AGENT PRODUCED BY FUNGI [jstage.jst.go.jp]
- 29. Fusaric (5-butylpicolinic) acid, an inhibitor of dopamine beta-hydroxylase, affects serotonin and noradrenaline - PubMed [pubmed.ncbi.nlm.nih.gov]
- 30. Pharmacological activities of fusaric acid (5-butylpicolinic acid) - PubMed [pubmed.ncbi.nlm.nih.gov]
- 31. Fusaric acid - Wikipedia [en.wikipedia.org]
- 32. [Pharmacological studies of fusaric acid. I. (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
- 33. pdf.benchchem.com [pdf.benchchem.com]
- 34. Cardiovascular effects of a new potent dopamine beta-hydroxylase inhibitor in spontaneously hypertensive rats - PubMed [pubmed.ncbi.nlm.nih.gov]
- 35. Investigation of aldosterone-synthase inhibition in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [A Comparative Analysis of Dopamine β -Hydroxylase Inhibitors: A Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1280505/docs#a-comparative-analysis-of-dopamine-hydroxylase-inhibitors-a-guide-for-researchers>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)